4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” is a chemical compound with the molecular formula C11H13N3. It has a molecular weight of 187.24 .
Molecular Structure Analysis
The molecular structure of “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” can be analyzed using various spectroscopic techniques. For instance, UV spectroscopic studies along with HOMO, LUMO analysis have been used to elucidate information regarding charge transfer within the molecule .Chemical Reactions Analysis
While specific chemical reactions involving “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” are not available, related compounds have been involved in various reactions. For example, solvothermal reactions of a similar compound with late transition metal ions resulted in the isolation of coordination compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” include a density of 1.1±0.1 g/cm3, a boiling point of 338.2±30.0 °C at 760 mmHg, and a flash point of 158.3±24.6 °C .Scientific Research Applications
-
Application in Organic Chemistry
- Summary of the Application : The compound “4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methyl-2-phenyl-4,5-dihydrooxazole” was prepared in high yield . This compound is a derivative of “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” and has potential applications in organic chemistry .
- Methods of Application : The compound was prepared through a nucleophilic substitution reaction of the O-tosyl oxazoline derivative, by heating in dimethyl sulfoxide (DMSO) and in the presence of KOH as a base .
- Results or Outcomes : The structure of the synthesized compound was established on the basis of NMR spectroscopy (1H, 13C), MS data, and elemental analysis .
-
Application in Crystallography and Material Science
- Summary of the Application : The compound “4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenyl-6-(piperidin-1-yl)-1,3,5-triazin-2-amine” and “N-(4-bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(piperidin-1-yl)-1,3,5-triazin-2-amine” were synthesized . These compounds are derivatives of “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” and have potential applications in crystallography and material science .
- Methods of Application : The molecular structure investigations were conducted in the light of X-ray crystallography combined with Hirshfeld and DFT calculations .
- Results or Outcomes : The most dominant interactions are the H…H, N…H, and H…C contacts in both compounds . The NMR chemical shifts were calculated and very good correlations between the calculated and experimental data were obtained .
-
Application in Bioactive Molecule Synthesis
- Summary of the Application : The compound “4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methyl-2-phenyl-4,5-dihydrooxazole” is a derivative of “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” and has potential applications in the synthesis of bioactive molecules .
- Methods of Application : The compound was prepared through a nucleophilic substitution reaction of the O-tosyl oxazoline derivative, by heating in dimethyl sulfoxide (DMSO) and in the presence of KOH as a base .
- Results or Outcomes : The structure of the synthesized compound was established on the basis of NMR spectroscopy (1H, 13C), MS data, and elemental analysis .
-
Application in Ligand Synthesis
- Summary of the Application : The compound “4-{[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]amino}benzoic acid” is a derivative of “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” and has potential applications in the synthesis of ligands .
- Methods of Application : The compound was synthesized by stirring a mixture of (3,5-dimethyl-1H-pyrazol-1-yl)methanol and 4-aminobenzoic acid in acetonitrile at room temperature for 6 days .
- Results or Outcomes : The synthesized compound was characterized by spectroscopic techniques, such as 1D and 2D NMR spectroscopy, mass spectrometry (MS), and elemental analysis .
-
Application in Drug Design
- Summary of the Application : Pyrazole-bearing compounds, such as “2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazolo[4,5-b]pyridine”, are known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities .
- Methods of Application : The compound was easily prepared in a good yield (71%) from the hetero-cyclization of 1-(thiazolo[4,5-b]pyridin-2-yl)hydrazine and acetylacetone in methanol using glacial acetic acid as catalyst .
- Results or Outcomes : The structure was characterized by a single-crystal X-ray structure determination as well as 1H and 13C {1H} NMR spectroscopy .
-
Application in Biological Activities
- Summary of the Application : A novel pyrazoline derivative “4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl) enzenesulfonamide B4” has confirmed nontoxic AchE inhibitory effect .
- Methods of Application : The details of the synthesis method were not provided in the source .
- Results or Outcomes : It has no effect on MDA concentrations and on critical swimming of the model fish .
Future Directions
properties
IUPAC Name |
4-(3,5-dimethylpyrazol-1-yl)-3-fluoroaniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FN3/c1-7-5-8(2)15(14-7)11-4-3-9(13)6-10(11)12/h3-6H,13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOMUJVAHUCSAPU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=C(C=C(C=C2)N)F)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline | |
CAS RN |
1006468-57-0 |
Source
|
Record name | 4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.